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Compound of Interest

Compound Name: Tolylboronic acid

Cat. No.: B124818 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate and essential safety and logistical

information for the use of Tolylboronic acid, including personal protective equipment (PPE)

recommendations, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure and ensure

laboratory safety when handling Tolylboronic acid. The following table summarizes the

required PPE.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles with

side-shields conforming to

EN166 (EU) or NIOSH (US)

standards.[1][2] A face shield

may be required for splash

hazards.

Protects eyes from dust

particles and potential

splashes, as Tolylboronic acid

can cause serious eye

irritation.[1][3][4]

Hand Protection

Chemically resistant gloves

(e.g., disposable nitrile gloves).

Gloves must be inspected

before use and changed

immediately upon

contamination.[1][2][5]

Prevents skin contact with the

chemical, which is known to

cause skin irritation.[1][3][4]

Proper glove removal

technique is essential to avoid

cross-contamination.[2]

Body Protection

A flame-resistant lab coat, fully

buttoned. Long pants and

closed-toe, closed-heel shoes

are mandatory.[5] For larger

quantities or where splashing

is likely, impervious clothing

should be worn.[1][2]

Protects skin from accidental

spills and contact.

Respiratory Protection

Required when dusts are

generated or if exposure limits

are exceeded. Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1][3][6]

Prevents inhalation of the

powdered compound, which

may cause respiratory

irritation.[1][3][4] Engineering

controls, such as fume hoods,

should be the primary means

of exposure reduction.

Hazard Identification and Exposure Limits
Tolylboronic acid is classified as a hazardous substance with the following primary concerns:

Skin Irritation: Causes skin irritation upon contact.[1][3][4]

Eye Irritation: Causes serious eye irritation.[1][3][4]
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Respiratory Irritation: May cause respiratory tract irritation if inhaled.[1][3][4]

Currently, there are no established occupational exposure limit values for Tolylboronic acid.[1]

[3][7] Therefore, it is crucial to handle this chemical with a high degree of caution and to utilize

the engineering controls and personal protective equipment outlined in this guide to minimize

any potential exposure.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of Tolylboronic acid.

Preparation:

Before handling, ensure that an eyewash station and safety shower are readily accessible

and in good working order.[3][8]

The work area, preferably a chemical fume hood, should be clean, uncluttered, and

designated for hazardous chemical handling.[5]

Ensure adequate ventilation to minimize dust and vapor concentrations.[1][3][6]

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

entering the designated handling area.

Handling the Chemical:

Handle Tolylboronic acid in a well-ventilated area, such as a fume hood, to avoid the

formation and inhalation of dust and aerosols.[1][2]

Avoid direct contact with skin and eyes.[1]

Use non-sparking tools to prevent ignition sources.[1]

Keep the container tightly closed when not in use.[1][3]

Post-Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.echemi.com/sds/4-methylphenylboronic-acid-temppid160705010238.html
https://www.fishersci.com/store/msds?partNumber=AC344430010&productDescription=4-TOLYLBORONIC+ACID%2C+97%251GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/79799
https://www.benchchem.com/product/b124818?utm_src=pdf-body
https://www.echemi.com/sds/4-methylphenylboronic-acid-temppid160705010238.html
https://www.fishersci.com/store/msds?partNumber=AC344430010&productDescription=4-TOLYLBORONIC+ACID%2C+97%251GR&vendorId=VN00032119&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-21626/4-Tolylboronic-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b124818?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC344430010&productDescription=4-TOLYLBORONIC+ACID%2C+97%251GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC309260010&productDescription=O-TOLYLBORONIC+ACID+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methylbiphenyl_3_ylboronic_acid.pdf
https://www.echemi.com/sds/4-methylphenylboronic-acid-temppid160705010238.html
https://www.fishersci.com/store/msds?partNumber=AC344430010&productDescription=4-TOLYLBORONIC+ACID%2C+97%251GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10536841&countryCode=GB&language=en
https://www.benchchem.com/product/b124818?utm_src=pdf-body
https://www.echemi.com/sds/4-methylphenylboronic-acid-temppid160705010238.html
https://www.chemicalbook.com/msds/2-tolylboronic-acid.pdf
https://www.echemi.com/sds/4-methylphenylboronic-acid-temppid160705010238.html
https://www.echemi.com/sds/4-methylphenylboronic-acid-temppid160705010238.html
https://www.echemi.com/sds/4-methylphenylboronic-acid-temppid160705010238.html
https://www.fishersci.com/store/msds?partNumber=AC344430010&productDescription=4-TOLYLBORONIC+ACID%2C+97%251GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]

Clean the work area to remove any residual chemical.

Properly remove and dispose of contaminated gloves and any other disposable PPE as

hazardous waste.[2]

Disposal Plan
Proper disposal of Tolylboronic acid and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Chemical:

Dispose of excess or unwanted Tolylboronic acid as hazardous waste.[1]

Do not let the product enter drains or watercourses.[1][2][7]

Offer surplus and non-recyclable solutions to a licensed disposal company.[2] One method

is to dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[2]

Contaminated Materials:

Any materials that have come into contact with the chemical, such as gloves, weighing

papers, and paper towels, should also be collected and disposed of as hazardous waste.

[5]

Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected

as hazardous waste.[5]

The cleaned container can then be disposed of according to local, regional, and national

hazardous waste regulations.[1][5] Handle uncleaned containers as you would the product

itself.[2]
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Caption: Workflow for the safe handling of Tolylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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